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Compound of Interest

Compound Name: 1-Boc-4-Formyl-4-methylpiperidine

Cat. No.: B070092

CAS Number: 189442-92-0
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on 1-Boc-4-Formyl-4-
methylpiperidine, a heterocyclic compound of interest in synthetic and medicinal chemistry.
Due to the limited availability of in-depth experimental data in publicly accessible resources,
this document focuses on the fundamental properties and synthetic context of this molecule
and related structures.

Core Compound Properties

1-Boc-4-Formyl-4-methylpiperidine, with the CAS number 189442-92-0, is a derivative of
piperidine featuring a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom, and
both a formyl and a methyl group at the 4-position. The presence of the Boc group enhances its
utility in multi-step organic syntheses by protecting the piperidine nitrogen from unwanted
reactions, while the aldehyde functionality serves as a versatile handle for further chemical
modifications.

A summary of its key physicochemical properties is presented in the table below.
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Property Value Source
CAS Number 189442-92-0 [1]
Molecular Formula C12H21NOs [1]
Molecular Weight 227.3 g/mol [1]
Topological Polar Surface Area  46.6 A2 [1]
Hydrogen Bond Acceptor

C)c;untg p 3 ]
Rotatable Bond Count 3 [1]

Synthesis and Experimental Context

Detailed, peer-reviewed experimental protocols for the direct synthesis of 1-Boc-4-Formyl-4-
methylpiperidine are not readily available in the surveyed literature. However, the synthesis of
structurally related compounds, such as N-Boc-4-formylpiperidine and other substituted
piperidines, provides a foundational understanding of the potential synthetic strategies.

A general conceptual workflow for the synthesis of such compounds often involves the
protection of the piperidine nitrogen, followed by the introduction or modification of substituents
at the 4-position.

Conceptual Synthetic Workflow

Synthesis of Substituted Piperidines
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Caption: Conceptual workflow for substituted piperidine synthesis.
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Applications in Drug Discovery and Medicinal
Chemistry

Piperidine derivatives are crucial scaffolds in modern drug discovery due to their presence in
numerous biologically active molecules. The structural rigidity and the ability to present
substituents in defined spatial orientations make them attractive building blocks for targeting a
wide range of biological targets. While specific applications for 1-Boc-4-Formyl-4-
methylpiperidine are not extensively documented, related compounds are key intermediates
in the synthesis of various therapeutic agents.

The aldehyde group on the piperidine ring is a versatile functional group that can participate in
a variety of chemical transformations, including reductive amination, Wittig reactions, and aldol
condensations, allowing for the construction of more complex molecular architectures.

General Role in Medicinal Chemistry
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Caption: Role of functionalized piperidines in drug discovery.

Spectral Data and Characterization

Comprehensive, experimentally-derived spectral data (NMR, IR, Mass Spectrometry) for 1-
Boc-4-Formyl-4-methylpiperidine is not available in the public domain at the time of this
report. For definitive structural confirmation and purity assessment, researchers would need to
acquire this data upon synthesis or acquisition of the compound.

Conclusion

1-Boc-4-Formyl-4-methylpiperidine represents a potentially valuable, yet under-documented,
building block for organic synthesis and drug discovery. Its structural features suggest utility in
the construction of complex, biologically active molecules. However, a significant gap exists in
the publicly available, detailed experimental procedures and characterization data for this
specific compound. Further research and publication in this area would be beneficial to the
scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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